Cas no 57079-04-6 (1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, ethyl ester)

1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, ethyl ester structure
57079-04-6 structure
Product Name:1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, ethyl ester
CAS No:57079-04-6
MF:C8H9NO4
MW:183.161362409592
CID:346539
PubChem ID:6539156
Update Time:2025-04-19

1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, ethyl ester
    • ethyl 2-(2,5-dioxopyrrol-1-yl)acetate
    • N-(ethoxycarbonylmethyl)-maleimide
    • BDBM7805
    • ethyl maleimidoacetate
    • Ethyl 2,5-Dioxo-2,5-dihydropyrrole-1-acetate
    • CHEMBL224979
    • N-(Ethoxycarbonylmethyl)maleimide
    • APWRAEFIWMXQDD-UHFFFAOYSA-N
    • ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate
    • 57079-04-6
    • SCHEMBL3384734
    • AKOS010029585
    • AMY510
    • DTXSID40424882
    • ethyl2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate
    • SY287893
    • Inchi: 1S/C8H9NO4/c1-2-13-8(12)5-9-6(10)3-4-7(9)11/h3-4H,2,5H2,1H3
    • InChI Key: APWRAEFIWMXQDD-UHFFFAOYSA-N
    • SMILES: O(CC)C(CN1C(C=CC1=O)=O)=O

Computed Properties

  • Exact Mass: 183.05317
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • PSA: 63.68
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